3-[(3,4-dichlorobenzyl)sulfonyl]-N-(4-fluorophenyl)-2-thiophenecarboxamide

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfonyl]-N-(4-fluorophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H12Cl2FNO3S2/c19-14-6-1-11(9-15(14)20)10-27(24,25)16-7-8-26-17(16)18(23)22-13-4-2-12(21)3-5-13/h1-9H,10H2,(H,22,23)
• InChI Key: KAENOXHKNUCVHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=CS2)S(=O)(=O)CC3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C18H12Cl2FNO3S2
• Molecular Weight: 444.3 g/mol

Description

3-[(3,4-Dichlorobenzyl)sulfonyl]-N-(4-fluorophenyl)-2-thiophenecarboxamide (DCF-TPCA) is a novel compound that has recently been studied due to its potential applications in various scientific fields. DCF-TPCA is a member of the thiophenecarboxamide family, and it has been shown to possess a wide range of properties. In particular, DCF-TPCA has been studied for its potential use in the synthesis of a variety of compounds, as well as its ability to act as an inhibitor of certain enzymes. In addition, DCF-TPCA also has potential applications in biochemistry and physiology, as it has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Anticonvulsant and Cerebrovasodilatation Properties

Research on related sulfonamide compounds has demonstrated significant anticonvulsant activities, with some sulfones showing high effectiveness in animal models. Specifically, sulfones with halo substituents are noted for their high activity in increasing cerebral blood flow without causing significant diuresis, indicating potential for therapeutic applications in conditions requiring cerebrovasodilatation (Barnish et al., 1981).

Antiandrogen and Anticancer Activities

Sulfonyl compounds have been explored for their antiandrogen activities, with some showing promise for the treatment of androgen-responsive diseases. The structural modification of these compounds has led to the discovery of potent antiandrogens that are selectively active peripherally (Tucker et al., 1988). Additionally, derivatives of naphthoquinones containing phenylaminosulfanyl moieties have shown remarkable cytotoxic activities against various cancer cell lines, offering a pathway for developing new anticancer agents (Ravichandiran et al., 2019).

Polymer Science Applications

In polymer science, sulfonated poly(arylene ether sulfone)s containing fluorenyl groups have been synthesized for fuel-cell applications, showing high proton conductivity and mechanical properties superior to those of random copolymers. This research indicates the potential of such compounds in developing advanced materials for energy applications (Bae et al., 2009).